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Compound of Interest

Compound Name: Tazofelone

Cat. No.: B1681938 Get Quote

A Note on "Tazofelone": Initial searches for "tazofelone" did not yield any results for a

compound with this name in scientific literature. It is highly probable that "tazofelone" is a

misspelling of "trazodone," a well-established antidepressant medication. The following

application notes and protocols are therefore based on the available preclinical data for

trazodone in mice and other relevant rodent models.

Trazodone is a serotonin antagonist and reuptake inhibitor (SARI) used in the treatment of

major depressive disorder.[1][2][3] Its mechanism of action involves the inhibition of the

serotonin transporter (SERT) and antagonism of 5-HT2A and 5-HT2C serotonin receptors, as

well as α1-adrenergic receptors.[2][4][5] Preclinical studies in mice are crucial for

understanding its pharmacokinetics, efficacy, and safety profile.[6][7]

Quantitative Data Summary
The following tables summarize the dosage and administration data for trazodone in rodent

models based on available literature. It is important to note that specific dosages can vary

significantly based on the mouse strain, age, sex, and the specific experimental goals.[8]

Table 1: Trazodone Dosage and Administration in Rodent Models
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Species
Dosage
Range

Route of
Administrat
ion

Vehicle
Key
Findings

Reference

Rat 5 - 20 mg/kg

Intravenous

(IV),

Intraperitonea

l (IP), Oral

(PO)

Not Specified

Pharmacokin

etic

parameters

are dose-

dependent.

[1]

Rat 20 mg/kg
Intraperitonea

l (IP)
Not Specified

Trazodone

and its active

metabolite,

m-CPP,

rapidly

appear in

plasma and

brain.

[9]

Rat Not Specified

Continuous

(Osmotic

mini-pumps)

Not Specified

Linear

relationship

between

plasma and

brain

concentration

s at steady-

state.

[9]

Table 2: General Anesthetic and Analgesic Dosages in Mice (for procedural context)
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Agent(s) Dosage Range
Route of
Administration

Notes

Ketamine/Xylazine
50-150 mg/kg (K) + 5-

10 mg/kg (X)

IP or Subcutaneous

(SC)

Common anesthetic

cocktail for surgical

procedures.

Carprofen 5 mg/kg SC
Used for post-

operative analgesia.

Buprenorphine 0.05-0.1 mg/kg SC

Used for pre- and

post-operative

analgesia.

Note: These are general guidelines and specific doses should be determined in consultation

with veterinary staff and relevant institutional animal care and use committees.

Experimental Protocols
Protocol 1: Single-Dose Intraperitoneal (IP) Administration of Trazodone in Mice for

Pharmacokinetic Studies

Objective: To determine the plasma and brain concentrations of trazodone and its metabolite

m-CPP following a single IP injection.

Materials:

Trazodone hydrochloride

Sterile saline (0.9% NaCl) or other appropriate vehicle

Male adult mice (e.g., C57BL/6 strain)

Syringes and needles (e.g., 27-gauge)

Blood collection tubes (e.g., with anticoagulant)

Tissue homogenization equipment
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Analytical instrumentation for drug concentration measurement (e.g., HPLC-MS/MS)

Procedure:

Preparation of Dosing Solution:

Dissolve trazodone hydrochloride in sterile saline to the desired concentration (e.g., 2

mg/mL for a 20 mg/kg dose in a 20g mouse, assuming a 0.2 mL injection volume).

Ensure the solution is fully dissolved and sterile-filtered if necessary.

Animal Handling and Dosing:

Acclimate mice to the housing conditions for at least one week prior to the experiment.

Weigh each mouse accurately on the day of the experiment to calculate the precise

injection volume.

Administer the trazodone solution via intraperitoneal (IP) injection. Proper restraint is

crucial to ensure accurate delivery and minimize stress to the animal.

Sample Collection:

At predetermined time points post-injection (e.g., 15, 30, 60, 120, 240 minutes), collect

blood samples via an appropriate method (e.g., retro-orbital sinus, tail vein, or terminal

cardiac puncture under anesthesia).

Immediately following blood collection, euthanize the mouse and dissect the brain.

Process the blood to separate plasma.

Rinse the brain tissue to remove excess blood and store it appropriately (e.g., at -80°C)

until analysis.

Sample Analysis:

Homogenize the brain tissue.
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Extract trazodone and m-CPP from plasma and brain homogenates using a suitable

extraction method.

Quantify the concentrations of trazodone and m-CPP using a validated analytical method.

Protocol 2: Chronic Administration of Trazodone in Mice via Oral Gavage

Objective: To assess the behavioral effects of chronic trazodone administration.

Materials:

Trazodone hydrochloride

Vehicle (e.g., sterile water, 0.5% methylcellulose)

Male adult mice

Oral gavage needles

Behavioral testing apparatus (e.g., forced swim test, tail suspension test)

Procedure:

Preparation of Dosing Suspension:

Suspend trazodone hydrochloride in the chosen vehicle to the desired concentration.

Animal Handling and Dosing:

Acclimate mice and handle them daily for several days prior to the start of the experiment

to reduce stress associated with the gavage procedure.

Administer the trazodone suspension or vehicle control orally via gavage once daily for the

duration of the study (e.g., 14-21 days).

Behavioral Assessment:

Conduct behavioral tests at baseline (before treatment initiation) and at specified time

points during and after the chronic dosing period.
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Ensure that the timing of the behavioral tests relative to the last dose is consistent across

all animals.

Data Analysis:

Analyze the behavioral data using appropriate statistical methods to compare the effects

of trazodone treatment to the vehicle control group.

Signaling Pathways and Experimental Workflows
Mechanism of Action Signaling Pathway

The primary mechanism of action of trazodone involves the modulation of serotonergic

neurotransmission. It acts as an antagonist at 5-HT2A and 5-HT2C receptors and as an

inhibitor of the serotonin transporter (SERT).[2][4][5]
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Click to download full resolution via product page

Caption: Trazodone's mechanism of action in the synapse.

Experimental Workflow for Preclinical Mouse Study

The following diagram illustrates a typical workflow for a preclinical study investigating the

effects of trazodone in a mouse model of depression.
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Caption: A typical experimental workflow for a preclinical mouse study.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1681938?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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